Cas no 1040724-39-7 (3-(5-Chloro-2-methylphenyl)-1h-pyrazol-5-amine)

• Product Name: 3-(5-Chloro-2-methylphenyl)-1h-pyrazol-5-amine
• CAS No: 1040724-39-7
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 5746125
• PubChem ID: 80503498
• Update Time: 2025-05-20

3-(5-Chloro-2-methylphenyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-CHLORO-2-METHYLPHENYL)-1H-PYRAZOL-5-AMINE
• 1040724-39-7
• EN300-1147947
• SCHEMBL14911096
• AKOS019067935
• 3-(5-Chloro-2-methylphenyl)-1h-pyrazol-5-amine

• Inchi： 1S/C10H10ClN3/c1-6-2-3-7(11)4-8(6)9-5-10(12)14-13-9/h2-5H,1H3,(H3,12,13,14)
• InChI Key： LMRQLYKWHDMBSR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 207.0563250g/mol
• Monoisotopic Mass: 207.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.3±45.0 °C(Predicted)
• pka: 14.18±0.10(Predicted)

Additional information on 3-(5-Chloro-2-methylphenyl)-1h-pyrazol-5-amine

Professional Introduction to Compound with CAS No. 1040724-39-7 and Product Name: 3-(5-Chloro-2-methylphenyl)-1H-pyrazol-5-amine

The compound identified by the CAS number 1040724-39-7 and the product name 3-(5-Chloro-2-methylphenyl)-1H-pyrazol-5-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research and development. The molecular framework of this compound, characterized by a pyrazole core substituted with a 5-chloro-2-methylphenyl group and an amine functionality at the 5-position, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The presence of both chloro and methyl substituents in the aromatic ring enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors for drug-like properties. The amine group at the 5-position of the pyrazole ring provides a site for further functionalization, allowing for the attachment of pharmacophores that can modulate specific biological targets.

In the context of current research, 3-(5-Chloro-2-methylphenyl)-1H-pyrazol-5-amine has been explored for its potential in inhibiting key enzymes involved in cancer progression. Studies have demonstrated that pyrazole derivatives can interact with enzymes such as kinases and phosphodiesterases, thereby disrupting signaling pathways that are critical for tumor growth and survival. The structural motif of this compound suggests that it may exhibit inhibitory activity against enzymes like Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are frequently overexpressed in various cancers.

Moreover, the 5-chloro substituent on the aromatic ring is known to enhance binding affinity to biological targets by increasing electronic density and hydrophobic interactions. This feature has been leveraged in designing small molecule inhibitors that exhibit high selectivity and potency. The 2-methylphenyl group contributes to the overall stability of the molecule by providing steric hindrance against unwanted interactions. These structural elements collectively contribute to the pharmacological profile of 3-(5-Chloro-2-methylphenyl)-1H-pyrazol-5-amine, making it a promising candidate for further investigation.

Recent preclinical studies have shown that pyrazole derivatives can induce apoptosis in cancer cells by modulating mitochondrial function and caspase activation. The amine group at the 5-position of the pyrazole ring has been found to play a critical role in these processes by interacting with cellular components that regulate apoptosis. These findings suggest that 3-(5-Chloro-2-methylphenyl)-1H-pyrazol-5-amine may have therapeutic potential in treating cancers that exhibit defects in apoptosis pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazole core efficiently. The introduction of the 5-chloro and 2-methylphenyl substituents is achieved through selective halogenation and alkylation techniques, respectively. These synthetic strategies highlight the importance of expertise in organic chemistry in developing novel pharmaceutical compounds.

In conclusion, 3-(5-Chloro-2-methylphenyl)-1H-pyrazol-5-amine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. The compound's ability to interact with key enzymes involved in cancer progression makes it a valuable scaffold for drug development. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its therapeutic potential in various disease models. As our understanding of molecular mechanisms continues to evolve, compounds like 3-(5-Chloro-2-methylphenyl)-1H-pyrazol-5-amine are poised to play a crucial role in next-generation therapies.